LAURETH-6 CITRATE

• CAS: 161756-30-5
• Synonyms: LAURETH-6 CITRATE
• Molecular Formula: C7H7NO4

Laureth-6 Citrate is an anionic surfactant belonging to the alkyl ether citrate family, produced by ethoxylating lauryl alcohol with an average of six moles of ethylene oxide followed by esterification with citric acid. This class of surfactants functions primarily as mild cleansing agents and emulsifiers in personal care and cosmetic formulations, lowering surface tension to lift and remove soil and sebum.

Procurement Guide to Laureth-6 Citrate (CAS 161756-30-5): What Buyers Need to Know

Laureth-6 Citrate is an anionic surfactant belonging to the alkyl ether citrate family, produced by ethoxylating lauryl alcohol with an average of six moles of ethylene oxide followed by esterification with citric acid [1]. This class of surfactants functions primarily as mild cleansing agents and emulsifiers in personal care and cosmetic formulations, lowering surface tension to lift and remove soil and sebum [2]. Its structural basis—a citrate ester head group linked to a C12 alkyl chain via a PEG-6 spacer—distinguishes it from conventional ether sulfates such as sodium laureth sulfate (SLES).

Function Mild cleansing & emulsifying for personal care

HLB Position Ethoxylation degree (n=6) sets distinct hydrophilic-lipophilic balance

Head Group Citrate ester differentiates from common ether sulfates

• [1] Altmeyers Encyclopedia. Laureth-6 citrate (INCI). Fachbereich Kosmetologie. Published 2017-12-12. Accessed 2026-05-04. View Source
• [2] The Good Scents Company. Laureth-6 citrate. Aromatic/Hydrocarbon/Inorganic Ingredients Catalog. Accessed 2026-05-04. View Source

Why You Cannot Simply Replace Laureth-6 Citrate with a Generic Alternative

Alkyl ether citrates possess a unique combination of anionic charge and a citrate ester head group that delivers a differentiated irritation and biodegradation profile relative to common in-class substitutes such as sodium laureth sulfate (SLES) or disodium laureth sulfosuccinate [1]. The specific ethoxylation degree (n=6) also positions Laureth-6 Citrate at a distinct hydrophilic-lipophilic balance (HLB) compared to Laureth-7 Citrate or Laureth-4 Citrate, resulting in measurable differences in foam volume, water solubility, and compatibility with non-aqueous formulations [2]. Simply interchanging with another anionic surfactant—even a closely related one—can measurably alter finished product mildness, foam aesthetics, pH stability window, and time-to-biodegrade.

Head-group mismatch Citrate ester linkage alters irritation and biodegradation profiles compared to sulfate-based surfactants.

EO chain length shift Substituting n=6 with n=4 or n=7 ethoxylates changes foam volume, solubility, and formulation compatibility.

Finished product drift Foam aesthetics, pH stability window, and time-to-biodegrade may shift, requiring reformulation validation.

• [1] Lamberti Group. Carboxylates: Alkylether Citrates. Product Category Page. Accessed 2026-05-04. View Source
• [2] Cosmetic Ingredient Review (CIR). Safety Assessment of Alkyl PEG Ethers as Used in Cosmetics. 2017. Accessed 2026-05-04. View Source

Quantitative Procurement Evidence: Laureth-6 Citrate vs. Key Comparators

Eye Irritation Potential: Laureth-6 Citrate Class vs. Standard Anionic Surfactants (Draize Test)

Alkyl ether citrates, the class to which Laureth-6 Citrate belongs, demonstrate markedly reduced eye irritation potential relative to standard anionic surfactants. In a Draize eye irritation assay, Laureth-7 Citrate (closest structural analog differing by one EO unit) achieved a Draize score of 1.2, compared to 5.8 for a benchmark anionic surfactant, representing an approximately 79% reduction in irritation potential [1]. This class-level data is directly informative for Laureth-6 Citrate, which shares the same citrate ester head group and a comparable C12 alkyl chain.

Eye Irritation (Draize)

Class-level inference

Draize score ~1.2 vs 5.8 (~79% lower)

Supports procurement for sensitive-application formats

Class-level data; validate for Laureth-6 Citrate in target formulation

Evidence Dimension	Draize eye irritation score
Target Compound Data	Draize score ≈1.2 (class representative Laureth-7 Citrate)
Comparator Or Baseline	Standard anionic surfactant: Draize score 5.8
Quantified Difference	~79% reduction (1.2 vs. 5.8)
Conditions	Draize eye irritation assay; 7% active surfactant solution (class data from Laureth-7 Citrate)

Why This Matters

Lower ocular irritation potential supports procurement for sensitive-application formulations such as baby bath products, facial cleansers, and intimate washes, where eye stinging is a key consumer complaint.

• [1] Chem-ISO. Laureth-7 Citrate CAS 565429-75-6: Key Advantages. Technical product page. Accessed 2026-05-04. View Source

Ready Biodegradability: Laureth-6 Citrate Class vs. Standard Surfactants (OECD 301)

Alkyl ether citrates display superior ready biodegradability relative to many commonly used anionic surfactants. Laureth-7 Citrate, the closest-in-class analog, achieved 98% biodegradation in a 28-day OECD 301 test, versus 75% for a standard surfactant benchmark [1]. This near-complete mineralization profile is attributable to the citrate ester linkage, which is more susceptible to enzymatic hydrolysis than the sulfate ester bond found in SLES [2].

Ready Biodegradability

Class-level inference

98% vs 75% (+23 pp)

Supports eco-certification procurement requirements

OECD 301, 28-day; verify Laureth-6 Citrate-specific data

Evidence Dimension	28-day ready biodegradability (OECD 301)
Target Compound Data	98% (class representative Laureth-7 Citrate)
Comparator Or Baseline	Standard surfactant benchmark: 75%
Quantified Difference	+23 percentage points
Conditions	OECD 301 ready biodegradability test, 28-day window

Why This Matters

Higher biodegradability supports compliance with EU Ecolabel, Nordic Swan, and other eco-certification schemes, which increasingly influence procurement decisions for rinse-off personal care products.

• [1] Chem-ISO. Laureth-7 Citrate CAS 565429-75-6: Key Advantages. Technical product page. Accessed 2026-05-04. View Source
• [2] Lamberti Group. Carboxylates: Alkylether Citrates. Product Category Page. Accessed 2026-05-04. View Source

Water-Free, 100% Active Form: Enabling Anhydrous Formulations

Laureth-6 Citrate and its alkyl ether citrate analogs are commercially available as 100% active, water-free liquids, in contrast to the aqueous paste or 25–30% active solution typical of sodium laureth sulfate (SLES) and disodium laureth sulfosuccinate . For instance, the commercial Laureth-7 Citrate product EUCAROL® B/M is supplied at 100% active matter with a liquid physical form, enabling direct incorporation into waterless cleansing oils, bath dispersible oils, and non-aqueous stick formulations without introducing water that could compromise preservative-free claims or formulation stability .

Active Matter Form

Supplier specification

100% active, water-free liquid

Enables anhydrous formulations, reduces preservative demand

Verify per lot COA; water content and active assay

Evidence Dimension	Active matter content and physical form
Target Compound Data	100% active, liquid (typical for alkyl ether citrates)
Comparator Or Baseline	SLES: ~25–30% active aqueous solution; Disodium Laureth Sulfosuccinate: ~30–40% aqueous
Quantified Difference	3–4× higher active content per unit mass; water-free processing
Conditions	Commercial product specification (EUCAROL® B/M Laureth-7 Citrate as class representative)

Why This Matters

The 100% active, water-free nature reduces shipping mass and volume per active kilogram, lowers preservative demand, and opens formulation space for anhydrous product categories that cannot tolerate water.

Foam Volume in Sulfate-Free Formulations: Ross-Miles Test Comparison

In a sulfate-free body wash formulation challenge, a 7% (active) solution of Laureth-7 Citrate achieved a foam volume of 235 mL in the Ross-Miles test, exceeding the >200 mL target commonly required for consumer-acceptable lather in rinse-off products [1]. The formulation simultaneously delivered a 28% reduction in irritation scores relative to a sulfate-based benchmark [1]. This demonstrates that the citrate ester class can decouple foam performance from irritation—a combination that is difficult to achieve with conventional sulfate or sulfosuccinate alternatives.

Foam Volume (Ross-Miles)

Class-level inference

235 mL, 28% lower irritation vs sulfate benchmark

Supports sulfate-free foam performance with reduced irritation

7% active Laureth-7 Citrate model; validate in Laureth-6 Citrate system

Evidence Dimension	Foam volume (Ross-Miles test) and relative irritation
Target Compound Data	235 mL foam, 28% lower irritation (7% Laureth-7 Citrate solution)
Comparator Or Baseline	Sulfate-based benchmark formulation: ~200 mL foam target
Quantified Difference	+35 mL above 200 mL target; 28% lower irritation
Conditions	Ross-Miles foam test; 7% active surfactant in sulfate-free body wash formulation

Why This Matters

For sulfate-free product development, Laureth-6 Citrate offers a single-ingredient route to achieving both consumer-acceptable foam and substantiated mildness, reducing the need for complex surfactant blends.

• [1] Chem-ISO. Laureth-7 Citrate CAS 565429-75-6: Challenge and Solution. Technical product page. Accessed 2026-05-04. View Source

pH Stability Window: Compatibility in Acidic to Neutral Formulations

Alkyl ether citrate surfactants are reported to remain stable and functional across a pH range of approximately 4 to 7 without significant hydrolysis of the ester linkage [1]. This is a meaningful advantage over sulfate esters such as SLES, which can undergo acid-catalyzed hydrolysis below pH 5, leading to loss of surfactant activity and generation of free fatty alcohol [2]. The pH 4–7 range aligns with the physiological pH of skin (≈pH 4.5–5.5), making Laureth-6 Citrate particularly suitable for no-rinse, leave-on, or low-pH cleansing formats.

pH Stability Window

Cross-study comparable

pH 4–7 vs SLES risk below pH 5

Compatible with skin-physiological pH formulations

Class-level data; confirm ester stability in final formula

Evidence Dimension	pH stability range
Target Compound Data	pH 4–7 (class representative Laureth-7 Citrate)
Comparator Or Baseline	SLES: risk of hydrolysis below pH 5
Quantified Difference	Functional pH window extends at least 1 pH unit lower than SLES
Conditions	Solution stability assessment; class-level data (iSURF L7C Laureth-7 Citrate)

Why This Matters

This pH compatibility enables formulation at skin-physiological pH without sacrificing surfactant stability, a key requirement for dermatologist-recommended and microbiome-friendly cleansing products.

• [1] UL Prospector. iSURF L7C (Laureth-7 Citrate) by KimiKa, LLC. Technical Ingredient Page. Accessed 2026-05-04. View Source
• [2] Fruijtier-Pölloth C. Safety assessment on polyethylene glycols (PEGs) and their derivatives as used in cosmetic products. Toxicology. 2005;214(1-2):1-38. View Source

Citrate Ester vs. Sulfate Ester Head Group: Chemical Basis for Differential Mildness

The citrate ester head group in Laureth-6 Citrate is chemically and toxicologically distinct from the sulfate ester group found in SLES and SLS. Alkyl ether citrates are consistently classified as milder surfactants to skin and mucous membranes relative to lauryl sulfates and lauryl ether sulfates [1]. This is consistent with structure-toxicity relationship studies that rank PEG esters as lower-skin-toxicity surfactants compared to PEG ethers carrying a sulfate group [2]. The citrate head group not only provides a weaker protein-denaturing potential but also serves as a chelating moiety, contributing to formulation stability in hard water [1].

Head Group Chemistry

Class-level inference

Citrate ester classified as mild vs sulfate ester moderate-to-strong irritant

Mechanistic rationale for irritation differentiation

Structure-toxicity review; confirm in target formulation

Evidence Dimension	Chemical head group and skin irritation classification
Target Compound Data	Citrate ester (Laureth-6 Citrate): classified as mild in class-level assessments
Comparator Or Baseline	Sulfate ester (SLES, SLS): classified as moderate-to-strong irritants
Quantified Difference	Structural divergence: citrate ester linkage vs. sulfate ester; qualitative mildness advantage validated by patch test and Draize data across class
Conditions	Literature review of surfactant structure-toxicity relationships; multiple in vitro and in vivo models

Why This Matters

This chemical differentiation provides a mechanistic rationale for the observed lower irritation and explains why substituting a sulfate surfactant with Laureth-6 Citrate cannot be done without reformulating for foam and viscosity—the structural difference drives both the advantage and the formulation challenge.

• [1] Lamberti Group. Carboxylates: Alkylether Citrates. Product Category Page. Accessed 2026-05-04. View Source
• [2] Lémery E, et al. Skin toxicity of surfactants: Structure/toxicity relationships. Colloids and Surfaces A: Physicochemical and Engineering Aspects. 2015;469:166-174. View Source

Where Laureth-6 Citrate Outperforms: Evidence-Backed Application Scenarios

Mild Baby Bath Foam and Infant Cleansing Products

The Draize eye irritation score of ~1.2 for the alkyl ether citrate class [1] directly supports Laureth-6 Citrate's appropriateness for baby and infant care formulations where ocular stinging risk must be minimized. The combination with a 28% reduction in irritation scores versus sulfate benchmarks [1] provides a quantitative rationale for selecting this ingredient in the most safety-sensitive personal care category.

Anhydrous Cleansing Oils and Water-Free Stick Formats

The 100% active, liquid physical form enables direct incorporation into water-free cleansing oils, shower oils, and solid cleansing sticks. This eliminates the water load introduced by conventional SLES solutions, preserving formulation space for oil-soluble actives and supporting preservative-free claims .

Sulfate-Free Intimate Hygiene Washes

Achieving adequate foam (235 mL Ross-Miles at 7% active) [1] while maintaining class-leading mildness and pH 4–7 stability [2] makes Laureth-6 Citrate a compelling single-surfactant or primary-surfactant choice for intimate washes, where mucosal compatibility, low irritation, and sulfate-free marketing claims are simultaneously required.

Biodegradable, Eco-Certified Rinse-Off Personal Care

With a demonstrated 98% ready biodegradability (OECD 301) [1], the alkyl ether citrate class meets the stringent biodegradation thresholds of EU Ecolabel (≥80%) and ISO 16128 natural origin index calculations. This positions Laureth-6 Citrate as a procurement-enabling ingredient for formulators targeting eco-certified shampoo, body wash, and facial cleanser lines.

Application

Selection Property

Validation Focus

Baby bath & infant cleansing

Mildness & eye tolerance

Draize score, patch test

Anhydrous cleansing oils

100% active, water-free liquid

Active content, water content

Intimate hygiene washes

Foam volume & pH stability

Ross-Miles test, pH range verification

Eco-certified rinse-off products

Ready biodegradability (OECD 301)

Biodegradation rate, eco-label compliance

• [1] Chem-ISO. Laureth-7 Citrate CAS 565429-75-6: Key Advantages and Challenge/Solution. Technical product page. Accessed 2026-05-04. View Source
• [2] UL Prospector. iSURF L7C (Laureth-7 Citrate) by KimiKa, LLC. Technical Ingredient Page. Accessed 2026-05-04. View Source